Dotma Dotma N-[1-(2,3-Dioleyloxy)propyl]-N,N,N-trimethylammonium (DOTMA) is a cationic lipid. It has been used as a component in liposomes that can be used to encapsulate siRNA, microRNAs, and oligonucleotides and for gene transfection in vitro.

Brand Name: Vulcanchem
CAS No.: 104162-48-3
VCID: VC20856979
InChI: InChI=1S/C42H84NO2.ClH/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-38-44-41-42(40-43(3,4)5)45-39-37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2;/h20-23,42H,6-19,24-41H2,1-5H3;1H/q+1;/p-1/b22-20-,23-21-;
SMILES: CCCCCCCCC=CCCCCCCCCOCC(C[N+](C)(C)C)OCCCCCCCCC=CCCCCCCCC.[Cl-]
Molecular Formula: C42H84ClNO2
Molecular Weight: 670.6 g/mol

Dotma

CAS No.: 104162-48-3

Cat. No.: VC20856979

Molecular Formula: C42H84ClNO2

Molecular Weight: 670.6 g/mol

* For research use only. Not for human or veterinary use.

Dotma - 104162-48-3

Specification

Description N-[1-(2,3-Dioleyloxy)propyl]-N,N,N-trimethylammonium (DOTMA) is a cationic lipid. It has been used as a component in liposomes that can be used to encapsulate siRNA, microRNAs, and oligonucleotides and for gene transfection in vitro.

CAS No. 104162-48-3
Molecular Formula C42H84ClNO2
Molecular Weight 670.6 g/mol
IUPAC Name 2,3-bis[(Z)-octadec-9-enoxy]propyl-trimethylazanium;chloride
Standard InChI InChI=1S/C42H84NO2.ClH/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-38-44-41-42(40-43(3,4)5)45-39-37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2;/h20-23,42H,6-19,24-41H2,1-5H3;1H/q+1;/p-1/b22-20-,23-21-;
Standard InChI Key LDGWQMRUWMSZIU-LQDDAWAPSA-M
Isomeric SMILES CCCCCCCC/C=C\CCCCCCCCOCC(C[N+](C)(C)C)OCCCCCCCC/C=C\CCCCCCCC.[Cl-]
SMILES CCCCCCCCC=CCCCCCCCCOCC(C[N+](C)(C)C)OCCCCCCCCC=CCCCCCCCC.[Cl-]
Canonical SMILES CCCCCCCCC=CCCCCCCCCOCC(C[N+](C)(C)C)OCCCCCCCCC=CCCCCCCCC.[Cl-]

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